2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]acetamide
• InChI: InChI=1S/C20H31N3O2/c1-22-12-9-18(10-13-22)23-11-3-4-17(15-23)21-20(24)14-16-5-7-19(25-2)8-6-16/h5-8,17-18H,3-4,9-15H2,1-2H3,(H,21,24)
• InChI Key: FWJLQTOPEZQSFD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol

Description

2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide, also known as MPMB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide is not fully understood, but it is thought to act on the dopamine and glutamate systems in the brain. It has been shown to increase the levels of dopamine and glutamate in the brain, which may contribute to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects
2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in the brain, which may contribute to its neuroprotective effects. It has also been shown to reduce inflammation in the brain, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide is its high purity and stability, which makes it ideal for use in lab experiments. However, its low solubility in water can make it difficult to administer in certain experiments, and its high cost may limit its use in some labs.

Future Directions

There are a number of potential future directions for 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide research. One area of interest is its potential as a treatment for neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in humans. 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide may also have potential as an analgesic, and more research is needed to determine its effectiveness in treating pain. Additionally, the mechanism of action of 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide is not fully understood, and further studies are needed to elucidate its effects on the dopamine and glutamate systems in the brain.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide involves the reaction of 4-methoxybenzaldehyde with N-(1-methyl-4-piperidinyl)acetamide in the presence of an acid catalyst. The resulting product is then treated with hydrochloric acid to yield 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide. This method has been optimized to produce high yields of 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide with excellent purity.

Scientific Research Applications

2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-(4-methoxyphenyl)-N-(1'-methyl-1,4'-bipiperidin-3-yl)acetamide has also been investigated for its potential as an analgesic, as it has been shown to reduce pain in animal models.